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Compound of Interest

Compound Name: 2-Acetyl-5-norbornene

Cat. No.: B104537 Get Quote

This document provides detailed procedural guidance for the safe and compliant disposal of 2-
Acetyl-5-norbornene, ensuring the safety of laboratory personnel and the protection of the

environment. The procedures outlined are based on established safety data and hazardous

waste management protocols.

Immediate Safety and Hazard Identification
Before handling 2-Acetyl-5-norbornene for disposal, it is critical to be aware of its primary

hazards. This chemical is classified as a Category 4 combustible liquid and is noted for its

strong stench.[1] Proper personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, must be worn at all times.[1][2] All handling and

preparation for disposal should be conducted within a chemical fume hood to ensure adequate

ventilation.[3]
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Property Value/Classification Citation

Chemical Name
2-Acetyl-5-norbornene (mixture

of endo and exo)
[1]

Synonyms
Methyl 5-norbornen-2-yl

ketone
[4]

CAS Number 5063-03-6 [4]

Physical Hazard
Flammable liquids, Category 4

(Combustible Liquid)
[1]

Health Hazard Acute Toxicity 4, Oral [4]

Flash Point 62 °C (143.6 °F) - closed cup [4]

Incompatible Materials
Strong oxidizing agents, strong

bases, strong reducing agents
[1]

Primary Disposal Route
Approved hazardous waste

disposal plant
[1]

Environmental Note
Do not empty into drains or

release into the environment.
[1][3][5]

Detailed Disposal Protocol
The disposal of 2-Acetyl-5-norbornene must be treated as a formal, regulated process. It

should not be mixed with other waste streams unless compatibility has been confirmed.[6] The

following step-by-step procedure must be followed.

Step 1: Waste Segregation and Collection

Designate a specific, compatible waste container for 2-Acetyl-5-norbornene. This is

classified as a non-halogenated organic solvent waste.[7][8]

The container must be made of appropriate material (e.g., High-Density Polyethylene -

HDPE) and be sealable and airtight.[2][6]
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Never mix 2-Acetyl-5-norbornene with incompatible materials such as strong acids, bases,

or oxidizing agents in the same waste container.[1][9]

Step 2: Container Labeling

Immediately upon adding the first volume of waste, affix a completed "Hazardous Waste"

label to the container.[2]

The label must include:

The full chemical name: "2-Acetyl-5-norbornene"

The associated hazards (e.g., "Combustible Liquid," "Harmful if Swallowed")

The date accumulation started.

The name of the principal investigator or laboratory contact.

Step 3: Waste Storage

Store the sealed waste container in a designated, well-ventilated satellite accumulation area.

[1]

The storage location must be cool and away from sources of ignition, heat, sparks, or open

flames.[1][2]

Ensure the liquid waste container is placed within secondary containment (bunding) to

prevent spills from spreading.[10]

Step 4: Handling Spills During Disposal Preparation

In the event of a small spill during transfer to the waste container, absorb the material with an

inert, dry absorbent (e.g., vermiculite, sand).[2]

Use only non-sparking, spark-proof tools for cleanup.[1]

Collect the contaminated absorbent material and place it in a separate, sealed container for

disposal as solid hazardous waste.[1]
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Report any spills to your laboratory supervisor or Environmental Health & Safety (EHS)

office.[7]

Step 5: Arranging for Final Disposal

Once the waste container is full, or if it has been in accumulation for a designated period

(typically 6-12 months, check local regulations), arrange for its collection.

Contact your institution's EHS or a licensed hazardous waste disposal contractor for pickup.

Do not attempt to dispose of the chemical via the sanitary sewer system under any

circumstances.[5][11] The final disposal method will likely be incineration at a licensed

facility.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points in the proper disposal

process for 2-Acetyl-5-norbornene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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